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Compound of Interest

Compound Name: (1,2-Dibromoethyl)benzene

Cat. No.: B150757 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling (1,2-Dibromoethyl)benzene, including detailed operational and disposal plans.

(1,2-Dibromoethyl)benzene is a chemical compound that demands careful handling due to its

hazardous nature. It is classified as a corrosive substance that can cause severe skin burns

and eye damage.[1][2][3] Furthermore, it is a lachrymator, meaning it can irritate the eyes and

cause tearing.[2][3] Adherence to strict safety protocols is crucial to mitigate the risks

associated with this chemical.

Hazard Identification and Classification
Properly identifying the hazards associated with (1,2-Dibromoethyl)benzene is the first step in

safe handling. The following table summarizes its GHS classification.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
Causes severe skin burns and

eye damage[1][2]

Serious Eye Damage/Eye

Irritation
1

Causes severe skin burns and

eye damage[1][2]

Signal Word: Danger[1][3]
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Physical and Chemical Properties
Understanding the physical and chemical properties of (1,2-Dibromoethyl)benzene is

essential for safe storage and handling.

Property Value

Appearance
Light yellow to white crystalline powder or

crystals[1][4]

Molecular Formula C8H8Br2[4][5]

Molecular Weight 263.96 g/mol [5]

Melting Point 68 - 74 °C / 154.4 - 165.2 °F[1][5]

Boiling Point
139 - 141 °C / 282.2 - 285.8 °F @ 15 mmHg[1]

[5]

Solubility No information available

CAS Number 93-52-7[1][2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. The

following table outlines the required PPE for handling (1,2-Dibromoethyl)benzene.
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Body Part Required PPE Specification

Eyes/Face
Safety glasses with side-

shields and a face shield

Must comply with EN166 or

equivalent standards.

Skin

Chemical-resistant gloves

(e.g., Nitrile rubber) and

protective clothing

Gloves must be inspected prior

to use and disposed of

properly. A lab coat or apron is

necessary.

Respiratory
Respirator with appropriate

filter cartridges

Use a NIOSH (US) or CEN

(EU) approved respirator when

ventilation is inadequate or for

prolonged exposure.

Operational Plan for Handling (1,2-
Dibromoethyl)benzene
A systematic approach to handling (1,2-Dibromoethyl)benzene will minimize the risk of

exposure and accidents.

1. Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[1]

Verify that an eyewash station and safety shower are readily accessible.[6]

Assemble all necessary equipment and reagents before starting.

Put on all required personal protective equipment.

2. Handling:

Avoid inhalation of dust or vapors.[1]

Prevent contact with skin and eyes.[1]

Weigh and transfer the chemical in a fume hood.
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Keep the container tightly closed when not in use.[7]

3. Storage:

Store in a cool, dry, and well-ventilated area.[1][7]

Keep away from incompatible materials such as bases and metals.[1]

Store locked up.[1]

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.

Exposure Route First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Seek immediate

medical attention.[1][3]

Skin Contact

Immediately remove all contaminated clothing.

[1] Wash skin with soap and plenty of water for

at least 15 minutes.[3] Seek immediate medical

attention.[1][3]

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing.[1] If not

breathing, give artificial respiration.[1] Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting.[1] Rinse mouth with

water.[1] Never give anything by mouth to an

unconscious person.[1] Seek immediate medical

attention.[1]

Spill Response:

Evacuate the area.
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Wear appropriate PPE, including respiratory protection.

For solid spills, sweep up and shovel into a suitable container for disposal.[1] Avoid

generating dust.[1]

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
(1,2-Dibromoethyl)benzene and any contaminated materials must be disposed of as

hazardous waste.

Chemical Waste: Collect in a designated, labeled, and sealed container.

Contaminated PPE: Dispose of as hazardous waste in accordance with local, state, and

federal regulations.

Disposal Method: Arrange for disposal by a licensed professional waste disposal service.[1]

[7] Do not dispose of down the drain or in regular trash.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling and disposal of (1,2-
Dibromoethyl)benzene.
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Caption: Workflow for safe handling of (1,2-Dibromoethyl)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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